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Compound of Interest

Compound Name: Carbon tetraiodide

Cat. No.: B1584510

Technical Support Center: Carbon Tetraiodide
(Cla)

This guide provides essential safety information, handling procedures, and troubleshooting
advice for laboratory personnel working with Carbon Tetraiodide (Cla).

Frequently Asked Questions (FAQs)

What is Carbon Tetraiodide (Cl4)?

Carbon Tetraiodide, also known as tetraiodomethane, is a bright red crystalline solid.[1][2] It is
a member of the tetrahalomethane family and is primarily used as a reagent in organic
synthesis.[2] Due to the nature of the carbon-iodine bonds, it is the least stable of the
tetrahalomethanes.[1]

What are the primary hazards associated with Carbon Tetraiodide?
The main hazards of Carbon Tetraiodide are:
e [rritant: It is an irritant to the skin, eyes, and respiratory system.[3][4][5]

o Toxicity: It is considered toxic, and perhalogenated organic compounds should generally be
handled as such.[3]
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e Instability: It is sensitive to light and heat, and can decompose to form iodine and
tetraiodoethylene.[2][3] It is also sensitive to moisture.[6][7]

What are the physical and chemical properties of Carbon Tetraiodide?

Property Value

Molecular Formula Cla

Molecular Weight 519.63 g/mol [4]

Appearance Dark violet/red crystalline solid[3][8]
Melting Point 168-171 °C (decomposes)[1][7][8]

Sparingly soluble in water with hydrolysis;
Solubility soluble in nonpolar organic solvents like

benzene and chloroform.[2][3][7]

Density 4.32 g/lcm?3[2][3]

Safe Handling Procedures

Q: How should | properly store Carbon Tetraiodide?

A: Carbon Tetraiodide should be stored in a cool, dry, and well-ventilated place.[6] It is
recommended to store it at temperatures between 2-8°C.[2][8] The container should be tightly
closed and protected from light and moisture.[2][6] It should be handled and stored under an
inert gas.[4][8]

Q: What are the general precautions for handling Carbon Tetraiodide?
A: When handling Carbon Tetraiodide, you should:

¢ Avoid contact with skin and eyes.[6][8]

e Avoid the formation and inhalation of dust and aerosols.[6][8]

e Use only in a well-ventilated area or outdoors.[4]
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» Wash hands thoroughly after handling.[4][8]
e Obtain special instructions before use.[6]

Personal Protective Equipment (PPE)

Q: What Personal Protective Equipment (PPE) is required when working with Carbon
Tetraiodide?

A: The following PPE is mandatory when handling Cla:

o Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-
approved safety goggles.[4] A face shield may be necessary for splash protection.[9]

¢ Skin Protection:

o Gloves: Wear chemical-resistant gloves, such as nitrile or neoprene.[9][10] Always inspect
gloves for tears or punctures before use and use proper glove removal technique.[4][10]

o Protective Clothing: A chemical-resistant lab coat, apron, or coveralls should be worn.[10]
[11]

+ Respiratory Protection: If working in an area with poor ventilation or where dust formation is
likely, use a NIOSH-approved respirator.[6][11]

PPE Selection Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safe handling procedures and personal protective
equipment for Cl4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584510#safe-handling-procedures-and-personal-
protective-equipment-for-ci4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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